Cas no 1001907-65-8 (Ethyl isothiazole-5-carboxylate)

• Product Name: Ethyl isothiazole-5-carboxylate
• CAS No: 1001907-65-8
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 2654215
• Update Time: 2023-08-07

Ethyl isothiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1,2-thiazole-5-carboxylate
• Ethyl isothiazole-5-carboxylate

• Inchi： 1S/C6H7NO2S/c1-2-9-6(8)5-3-4-7-10-5/h3-4H,2H2,1H3
• InChI Key： ROOWZHIFHRFVAL-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C(=O)OCC

Computed Properties

• Exact Mass: 157.02
• Monoisotopic Mass: 157.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4

Experimental Properties

• Density: 1.242
• Boiling Point: 173.6 °C at 760 mmHg
• Flash Point: 58.8 °C